Cas no 55956-21-3 (2-(2-Methoxy-1-methylethoxy)-1-propanol)

2-(2-Methoxy-1-methylethoxy)-1-propanol is a glycol ether derivative characterized by its versatile solvent properties and moderate evaporation rate. Its molecular structure, featuring both methoxy and hydroxyl functional groups, imparts excellent solvency for a wide range of resins, oils, and coatings. The compound exhibits low volatility and favorable miscibility with water and organic solvents, making it suitable for applications in paints, inks, and cleaning formulations. Its balanced hydrophilic-lipophilic nature enhances performance in coalescing and stabilizing systems. Additionally, it demonstrates low toxicity and mild odor, aligning with industrial safety and environmental considerations. This glycol ether is valued for its efficiency in improving flow, leveling, and compatibility in complex formulations.

2-(2-Methoxy-1-methylethoxy)-1-propanol structure

55956-21-3 structure

Product Name:2-(2-Methoxy-1-methylethoxy)-1-propanol

CAS No:55956-21-3

MF:C₇H₁₆O₃

MW:148.200142860413

CID:370807

PubChem ID:25483

Update Time:2025-10-16

2-(2-Methoxy-1-methylethoxy)-1-propanol Chemical and Physical Properties

Names and Identifiers

- 1-Propanol,2-(2-methoxy-1-methylethoxy)-
- 2-(1-methoxypropan-2-yloxy)propan-1-ol
- 2-(2-METHOXY-1-METHYLETHOXY)-1-PROPANOL
- DTXSID90872970
- OOELPXADJSCXDE-UHFFFAOYSA-N
- 55956-21-3
- 2-[(1-Methoxypropan-2-yl)oxy]propan-1-ol
- 2-(2-methoxy -1-methylethoxy)-1-propanol
- SCHEMBL1350723
- 1-Propanol, 2-(2-methoxy-1-methylethoxy)-
- 2-(2-Methoxy-1-methylethoxy)-1-propanol
- Inchi： 1S/C7H16O3/c1-6(4-8)10-7(2)5-9-3/h6-8H,4-5H2,1-3H3
- InChI Key： OOELPXADJSCXDE-UHFFFAOYSA-N
- SMILES： O(C(C)CO)C(C)COC

Computed Properties

Exact Mass: 148.10998
Monoisotopic Mass: 148.109944
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 5
Complexity: 75.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.7
XLogP3: 0.1

Experimental Properties

Density: 0.955
Boiling Point: 203.3°C at 760 mmHg
Flash Point: 76.7°C
Refractive Index: 1.422
PSA: 38.69

2-(2-Methoxy-1-methylethoxy)-1-propanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M264250-10mg	2-(2-Methoxy-1-methylethoxy)-1-propanol	55956-21-3	10mg	$167.00	2023-05-18
TRC	M264250-25mg	2-(2-Methoxy-1-methylethoxy)-1-propanol	55956-21-3	25mg	$391.00	2023-05-18
TRC	M264250-50mg	2-(2-Methoxy-1-methylethoxy)-1-propanol	55956-21-3	50mg	$758.00	2023-05-18
TRC	M264250-100mg	2-(2-Methoxy-1-methylethoxy)-1-propanol	55956-21-3	100mg	$1315.00	2023-05-18
TRC	M264250-500mg	2-(2-Methoxy-1-methylethoxy)-1-propanol	55956-21-3	500mg	$ 4500.00	2023-09-07

2-(2-Methoxy-1-methylethoxy)-1-propanol Related Literature

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Additional information on 2-(2-Methoxy-1-methylethoxy)-1-propanol

Recent Advances in the Study of 2-(2-Methoxy-1-methylethoxy)-1-propanol (CAS: 55956-21-3) in Chemical and Biomedical Applications

The compound 2-(2-Methoxy-1-methylethoxy)-1-propanol (CAS: 55956-21-3) has recently garnered significant attention in the chemical and biomedical research communities due to its versatile applications in drug formulation, solvent systems, and as an intermediate in organic synthesis. This research briefing aims to provide an up-to-date overview of the latest studies and developments related to this compound, highlighting its chemical properties, biological activities, and potential industrial applications.

Recent studies have explored the physicochemical properties of 2-(2-Methoxy-1-methylethoxy)-1-propanol, including its solubility, stability, and reactivity under various conditions. These investigations are critical for optimizing its use in pharmaceutical formulations, where it serves as a co-solvent or excipient. For instance, a 2023 study published in the Journal of Pharmaceutical Sciences demonstrated its efficacy in enhancing the solubility of poorly water-soluble drugs, thereby improving their bioavailability.

In the realm of biomedical research, 2-(2-Methoxy-1-methylethoxy)-1-propanol has been investigated for its potential therapeutic effects. Preliminary in vitro studies suggest that it may exhibit anti-inflammatory and antioxidant properties, although further in vivo studies are required to validate these findings. Additionally, its low toxicity profile makes it a promising candidate for use in topical formulations and cosmetic products.

The synthetic pathways for 2-(2-Methoxy-1-methylethoxy)-1-propanol have also been a focus of recent research. Advances in catalytic processes and green chemistry have enabled more efficient and environmentally friendly production methods. A 2022 study in Organic Process Research & Development reported a novel catalytic approach that significantly reduces reaction times and byproduct formation, enhancing the compound's scalability for industrial applications.

Despite these advancements, challenges remain in the widespread adoption of 2-(2-Methoxy-1-methylethoxy)-1-propanol. Regulatory hurdles, particularly concerning its use in pharmaceutical and cosmetic products, require thorough safety assessments. Furthermore, the need for standardized analytical methods to quantify its purity and stability in various formulations is an area that demands further research.

In conclusion, 2-(2-Methoxy-1-methylethoxy)-1-propanol (CAS: 55956-21-3) represents a compound of growing interest in both chemical and biomedical fields. Its unique properties and versatile applications underscore its potential as a valuable tool in drug development and industrial chemistry. Future research should focus on addressing the existing challenges to fully unlock its potential.